n-Butyl formate n-Butyl formate Butyl formate, also known as butyl methanoate or fema 2916, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Butyl formate exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Butyl formate has been primarily detected in feces. Within the cell, butyl formate is primarily located in the cytoplasm. Butyl formate can be biosynthesized from butan-1-ol. Butyl formate is a brandy, fruity, and plum tasting compound that can be found in blackcurrant and pineapple. This makes butyl formate a potential biomarker for the consumption of these food products.
Butyl formate is a formate ester resulting from the formal condensation of formic acid with the hydroxy group of butan-1-ol. Found in apples, strawberries, sherry and Pamesan cheese, it has a fruity, plum-like odour and taste. It has a role as a polar aprotic solvent, a flavouring agent and a fragrance. It derives from a butan-1-ol.
N-butyl formate appears as a clear colorless liquid. Flash point 64°F. Less dense than water. Vapors heavier than air.
Brand Name: Vulcanchem
CAS No.: 592-84-7
VCID: VC0146142
InChI: InChI=1S/C5H10O2/c1-2-3-4-7-5-6/h5H,2-4H2,1H3
SMILES: CCCCOC=O
Molecular Formula: C5H10O2
HCOO(CH2)3CH3
C5H10O2
Molecular Weight: 102.13 g/mol

n-Butyl formate

CAS No.: 592-84-7

Reference Standards

VCID: VC0146142

Molecular Formula: C5H10O2
HCOO(CH2)3CH3
C5H10O2

Molecular Weight: 102.13 g/mol

n-Butyl formate - 592-84-7

CAS No. 592-84-7
Product Name n-Butyl formate
Molecular Formula C5H10O2
HCOO(CH2)3CH3
C5H10O2
Molecular Weight 102.13 g/mol
IUPAC Name butyl formate
Standard InChI InChI=1S/C5H10O2/c1-2-3-4-7-5-6/h5H,2-4H2,1H3
Standard InChIKey NMJJFJNHVMGPGM-UHFFFAOYSA-N
SMILES CCCCOC=O
Canonical SMILES CCCCOC=O
Boiling Point 224.6 °F at 760 mm Hg (USCG, 1999)
106.1 °C
106 °C
Density 0.885 to 0.9108 (USCG, 1999)
d20 0.89
Relative density (water = 1): 0.92
0.877-0.903
Flash Point 64 °F (USCG, 1999)
18 °C c.c.
Melting Point -130 °F (USCG, 1999)
-91.5 °C
Mp -91.5 °
-91.5°C
-90 °C
Physical Description N-butyl formate appears as a clear colorless liquid. Flash point 64°F. Less dense than water. Vapors heavier than air.
Liquid
COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
colourless to pale yellow liquid with a fruity, plum-like odou
Description Butyl formate, also known as butyl methanoate or fema 2916, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Butyl formate exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Butyl formate has been primarily detected in feces. Within the cell, butyl formate is primarily located in the cytoplasm. Butyl formate can be biosynthesized from butan-1-ol. Butyl formate is a brandy, fruity, and plum tasting compound that can be found in blackcurrant and pineapple. This makes butyl formate a potential biomarker for the consumption of these food products.
Butyl formate is a formate ester resulting from the formal condensation of formic acid with the hydroxy group of butan-1-ol. Found in apples, strawberries, sherry and Pamesan cheese, it has a fruity, plum-like odour and taste. It has a role as a polar aprotic solvent, a flavouring agent and a fragrance. It derives from a butan-1-ol.
N-butyl formate appears as a clear colorless liquid. Flash point 64°F. Less dense than water. Vapors heavier than air.
Solubility 0.07 M
7.56 mg/mL at 27 °C
Solubility in water, g/100ml at 27 °C: 0.75 (poor)
miscible with alcohol, ether, most organic solvents; slightly soluble inwate
Synonyms Formic acid butyl ester
Vapor Density Relative vapor density (air = 1): 3.5
Vapor Pressure 28.90 mmHg
Vapor pressure, kPa at 20 °C: 2.9
PubChem Compound 11614
Last Modified Nov 11 2021
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